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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069 Get Quote

For researchers, scientists, and drug development professionals working with the potent REV-

ERB agonist SR10067, a thorough understanding of safety protocols and handling procedures

is paramount. Although a specific Safety Data Sheet (SDS) for SR10067 is not readily available

in public domains, this guide provides essential, immediate safety and logistical information

based on general laboratory best practices for handling novel research chemicals.

Essential Safety & Handling Workflow
A systematic approach to handling SR10067, from receipt to disposal, is critical to ensure a

safe laboratory environment. The following workflow outlines the key steps and recommended

precautions.
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Caption: Workflow for the safe handling of SR10067.
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Personal Protective Equipment (PPE)
Given that SR10067 is a research compound with an incompletely characterized toxicological

profile, a cautious approach to personal protection is warranted. The following table

summarizes the recommended PPE for handling SR10067.

PPE Category Item Specification

Hand Protection Gloves

Nitrile gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

frequently and immediately if

contaminated.

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles

should be worn.

Body Protection Laboratory Coat

A clean, buttoned laboratory

coat should be worn to protect

skin and clothing from potential

splashes.

Respiratory Fume Hood

All handling of solid SR10067

and preparation of stock

solutions should be performed

in a certified chemical fume

hood to minimize inhalation

exposure.

Operational Plan: Step-by-Step Handling
Preparation: Before handling SR10067, designate a specific work area, preferably within a

chemical fume hood. Ensure all necessary PPE is donned correctly. Gather all required

materials, including a calibrated scale, weighing paper, appropriate solvents, and storage

vials.
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Weighing: Carefully weigh the desired amount of solid SR10067 on a tared weighing paper

or in a suitable container within the fume hood.

Solubilization: Based on experimental requirements, dissolve the weighed SR10067 in the

appropriate solvent. Product data sheets indicate that SR10067 is soluble in DMSO.[1] For in

vivo studies, a common vehicle is a solution of 10% DMSO in corn oil.[1]

Storage: Following reconstitution, it is recommended to aliquot the solution into smaller,

single-use volumes and store them frozen. Stock solutions are reported to be stable for up to

3 months at -20°C.[2]

Disposal Plan
As there is no specific disposal information available for SR10067, it should be handled as

chemical waste in accordance with local, state, and federal regulations.

Solid Waste: All disposable materials that have come into contact with SR10067, such as

pipette tips, weighing paper, and gloves, should be collected in a designated, sealed waste

container.

Liquid Waste: Unused solutions of SR10067 should be collected in a clearly labeled, sealed

container for chemical waste. Do not dispose of down the drain.

Experimental Protocols and Signaling Pathway
SR10067 is a potent and selective agonist of the nuclear receptors REV-ERBα and REV-ERBβ.

[1][2] It is a valuable tool for studying the role of these receptors in regulating circadian rhythms

and their impact on various physiological processes.

Quantitative Data Summary
Parameter Value Species/System Reference

IC₅₀ (REV-ERBα) 170 nM In vitro assay

IC₅₀ (REV-ERBβ) 160 nM In vitro assay

In Vivo Dosage 30 mg/kg (i.p.) Mouse
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Experimental Methodologies
In Vitro Studies: Researchers have utilized SR10067 in cell-based assays to investigate its

impact on gene expression and cellular function. For instance, studies have examined its

effect on attenuating Th2 cytokine-mediated barrier dysfunction in human bronchial epithelial

cells. A typical protocol involves pre-treating cells with SR10067 before stimulation with an

inflammatory agent and then assessing changes in cellular endpoints such as transepithelial

electrical resistance (TEER) or gene expression.

In Vivo Studies: In animal models, SR10067 has been administered intraperitoneally (i.p.) to

investigate its effects on circadian behavior, sleep architecture, and anxiety. A common

experimental design involves administering SR10067 at a specific Zeitgeber time (ZT) and

then monitoring behavioral or physiological outcomes. For example, a 30 mg/kg i.p. injection

has been shown to suppress the expression of the circadian gene Npas2 in the mouse

hypothalamus.

REV-ERB Signaling Pathway
SR10067 exerts its effects by binding to and activating the REV-ERB nuclear receptors. This

activation leads to the recruitment of co-repressors, which in turn suppress the transcription of

target genes, most notably Bmal1, a key component of the core circadian clock machinery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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